Cas no 18769-26-1 (Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI))

• Product name: Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI)
• CAS No: 18769-26-1
• MF: C₂₅H₃₅FO₆
• MW: 450.54021191597
• CID: 233466
• PubChem ID: 56840847

Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI)
• UNII-H09802826G
• 6.ALPHA.-METHYL-8.ALPHA.-FLUORO-16.ALPHA.-HYDROXYHYDROCORTISONE 16,17-ACETONIDE
• 6alpha-Methyl-8alpha-fluoro-16alpha-Hydroxyhydrocortisone 16,17-acetonide
• Q27279398
• 18769-26-1
• H09802826G

• Inchi： InChI=1S/C25H35FO6/c1-13-8-17-16-10-20-25(19(30)12-27,32-21(2,3)31-20)23(16,5)11-18(29)24(17,26)22(4)7-6-14(28)9-15(13)22/h9,13,16-18,20,27,29H,6-8,10-12H2,1-5H3/t13-,16-,17-,18-,20+,22-,23-,24-,25+/m0/s1
• InChI Key： VMFNGSCUJOBFAZ-NARAADERSA-N
• SMILES： O=C1CC[C@@]2([C@]3([C@@H](O)C[C@@]4([C@@]5(OC(C)(C)O[C@@H]5C[C@H]4[C@@H]3C[C@H](C)C2=C1)C(CO)=O)C)F)C

Computed Properties

• Exact Mass: 450.24176699g/mol
• Monoisotopic Mass: 450.24176699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.1Ų